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Compound of Interest

Compound Name: Deuruxolitinib

Cat. No.: B3181904

Introduction

Deuruxolitinib (formerly CTP-543) is a deuterated form of ruxolitinib, an orally available
inhibitor of Janus kinase 1 (JAK1) and Janus kinase 2 (JAK2).[1][2][3] The JAK-STAT signaling
pathway is a critical regulator of hematopoiesis and immune function.[1] Dysregulation of this
pathway is implicated in autoimmune disorders such as alopecia areata, an autoimmune
condition that causes hair loss.[1][4] Deuruxolitinib modulates the immune response by
blocking the phosphorylation and activation of STAT proteins, thereby interrupting the signaling
cascade that leads to inflammation around hair follicles.[5] These application notes provide
detailed protocols for the preparation and storage of Deuruxolitinib stock solutions for

research use.
Data Summary
The following tables summarize the key quantitative data for Deuruxolitinib.

Table 1: Physicochemical Properties of Deuruxolitinib

Property Value Source
CAS Number 1513883-39-0 [2]
Molecular Formula C17H10DsNs [2]
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| Molecular Weight | 314.41 g/mol |[6] |

Table 2: Solubility of Deuruxolitinib

Solvent Solubility Notes Source
May require
ultrasonic
= 116.67 mg/mL (= .
DMSO assistance for [6]
371.08 mM)
complete
dissolution.

=125 mg/mL (=
DMSO [2]
397.57 mM)

| Aqueous Media | High solubility at low pH. At least 0.12 mg/mL across physiological pH (1.0 to
6.8). | Data from FDA filings for the oral tablet formulation. |[7] |

Table 3: Recommended Storage Conditions

Format Temperature Duration Source
Solid Powder -20°C 3 years [6]
In Solvent (DMSO) -80°C 6 months [31[6]

| In Solvent (DMSO) | -20°C | 1 month |[3][6] |

Signaling Pathway and Experimental Workflow
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Experimental Protocols

Protocol 1: Preparation of a High-Concentration Deuruxolitinib Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of Deuruxolitinib in
Dimethyl Sulfoxide (DMSO).

Materials:

Deuruxolitinib powder (CAS: 1513883-39-0)

e Anhydrous/molecular biology grade DMSO

o Calibrated analytical balance

 Sterile microcentrifuge tubes or cryovials

» Pipettes and sterile, filter-barrier pipette tips

» \ortex mixer

¢ (Optional) Ultrasonic water bath

o (Optional) Sterile 0.22 um syringe filter (PTFE for organic solvents)
Procedure:

e Pre-analysis Calculation:

o Determine the required mass of Deuruxolitinib using the formula: Mass (mg) = Desired
Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

o Example for 1 mL of a 100 mM (0.1 M) stock: Mass (mg) = 0.1 mol/L x 0.001 L x 314.41
g/mol x 1000 = 31.44 mg

e Weighing:

o Under a chemical fume hood, carefully weigh the calculated amount of Deuruxolitinib
powder into a suitable sterile tube.
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¢ Solubilization:

o Add the calculated volume of anhydrous DMSO to the tube containing the Deuruxolitinib
powder.

o Cap the tube tightly and vortex thoroughly for 2-3 minutes until the powder is completely
dissolved.

o If dissolution is difficult, place the tube in an ultrasonic water bath for 5-10 minute intervals
until the solution is clear.[6]

 Sterilization (Optional):

o For cell culture applications requiring stringent sterility, filter the stock solution through a
0.22 um PTFE syringe filter into a new sterile tube. This step may result in minor volume
loss.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile cryovials.[3]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[3][6]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol describes the serial dilution of the high-concentration DMSO stock solution to
create working solutions for treating cells in culture.

Materials:
e 100 mM Deuruxolitinib stock solution in DMSO

 Sterile cell culture medium appropriate for your cell line
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 Sterile microcentrifuge tubes

e Pipettes and sterile, filter-barrier pipette tips
Procedure:

e Thawing:

o Remove one aliquot of the 100 mM Deuruxolitinib stock solution from the -80°C freezer
and thaw it at room temperature.

¢ Intermediate Dilution:

o Perform an intermediate dilution of the stock solution in sterile cell culture medium. This
helps ensure accurate pipetting for the final concentrations.

o Example: To make a 1 mM intermediate solution, dilute the 100 mM stock 1:100 (e.g., 2 yL
of 100 mM stock + 198 pL of culture medium).

¢ Final Dilution:

o Add the appropriate volume of the intermediate solution to your cell culture plates to
achieve the desired final concentration.

o Example: To achieve a final concentration of 1 uM in a well containing 1 mL of medium,
add 1 pL of the 1 mM intermediate solution.

e Solvent Control:

o ltis critical to include a vehicle control in your experiments. This control should contain the
same final concentration of DMSO as the wells treated with Deuruxolitinib. Typically, the
final DMSO concentration should be kept below 0.1% to minimize solvent-induced
cytotoxicity.

Safety Precautions:

o Deuruxolitinib is a potent bioactive compound. Standard laboratory personal protective
equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn at all
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times.

 All handling of the dry powder and concentrated DMSO stock solutions should be performed
in a chemical fume hood.

o Consult the Safety Data Sheet (SDS) for Deuruxolitinib for complete safety and handling
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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